Thymulin (acetate)

• Molecular Formula: C35H58N12O17
• Molecular Weight: 918.9 g/mol
• InChI: InChI=1S/C33H54N12O15.C2H4O2/c1-15(39-29(55)18-6-8-24(50)40-18)27(53)42-16(4-2-3-9-34)30(56)45-21(14-47)32(58)43-17(5-7-22(35)48)28(54)38-11-25(51)37-12-26(52)41-20(13-46)31(57)44-19(33(59)60)10-23(36)49;1-2(3)4/h15-21,46-47H,2-14,34H2,1H3,(H2,35,48)(H2,36,49)(H,37,51)(H,38,54)(H,39,55)(H,40,50)(H,41,52)(H,42,53)(H,43,58)(H,44,57)(H,45,56)(H,59,60);1H3,(H,3,4)/t15-,16-,17-,18-,19-,20-,21-;/m0./s1
• InChIKey: DRMRECIVHRVLDV-NUTCLOCMSA-N

Thymulin (Acetate) Basic Profile

Thymulin (acetate), also known as Serum Thymic Factor (FTS) acetate, is the acetate salt form of a zinc-dependent metallopeptide hormone exclusively produced by thymic epithelial cells. It is a nonapeptide with the sequence H-Pyr-Ala-Lys-Ser-Gln-Gly-Gly-Ser-Asn-OH, and its biological activity is conferred exclusively by the binding of zinc ion (Zn²⁺) in an equimolar ratio, forming the active holopeptide FTS-Zn [1]. Without zinc, the peptide is biologically inert and lacks a privileged conformation [1]. Thymulin is involved in intrathymic and extrathymic T-cell differentiation, hypophysiotropic hormone release, and possesses anti-inflammatory and analgesic properties in the central nervous system [1][2]. It is available as a lyophilized powder with purity typically ≥95%, stored at -20°C for long-term stability.

Zinc-dependent Bioactivity requires zinc cofactor binding for active conformation; zinc-free peptide is inactive.

Lyophilized format High-purity lyophilized powder; store frozen for long-term stability and minimal degradation.

T-cell immunomodulation Relevant for intrathymic T-cell differentiation, neuroendocrine signaling, and immunomodulatory pathway research.

• [1] Reggiani PC, Morel GR, Cónsole GM, Barbeito CG, Rodriguez SS, Brown OA, Bellini MJ, Pléau JM, Dardenne M, Goya RG. The thymus-neuroendocrine axis: physiology, molecular biology, and therapeutic potential of the thymic peptide thymulin. Ann N Y Acad Sci. 2009 Feb;1153:98-106. doi: 10.1111/j.1749-6632.2008.03964.x. PMID: 19236333. View Source
• [2] Dardenne M, Savino W. Interactions Between Zinc and Thymulin. Metal-Based Drugs. 1994;1(2-3):233–239. doi: 10.1155/MBD.1994.233. PMC2364880. View Source

Thymulin (Acetate) Specificity and Irreplaceability

Thymulin cannot be interchanged with other thymic peptide preparations such as thymopentin (TP5, a synthetic pentapeptide), thymosin α1 (Tα1, a 28-amino acid peptide), or thymic extract mixtures (Thymalin), due to fundamental structural and functional differences. Thymulin's biological activity is strictly zinc-dependent and conformationally specific—the zinc-bound peptide exists in a defined folded conformation recognized by monoclonal antibodies, while the zinc-free form is unstructured and inactive [1]. In contrast, thymopentin and thymosin α1 do not require zinc for activity and operate through distinct receptor and signaling mechanisms [2]. A comprehensive review of thymic hormones confirms that each peptide—thymosin α1, thymosin β4, thymulin, and thymopoietin—possesses unique structures, distinct biological properties, and non-overlapping therapeutic applications, precluding simple interchangeability in research or clinical contexts [2].

Zinc cofactor mismatch

Thymopentin and thymosin α1 do not require zinc; thymulin’s activity is zinc-dependent and may not be replicated by zinc-independent peptides.

Signaling and receptor divergence

Each thymic peptide (thymulin, thymopentin, thymosin α1, thymosin β4) engages distinct receptors and intracellular cascades; functional endpoints may not transfer.

Conformation-specific activity

Only the zinc-bound holopeptide adopts the active conformation recognized by functional antibodies; zinc-free or unstructured analogs are not equivalent.

• [1] Dardenne M, Savino W, Berrih S, Bach JF. A zinc-dependent epitope on the molecule of thymulin, a thymic hormone. Proc Natl Acad Sci U S A. 1985 Oct;82(20):7035-8. doi: 10.1073/pnas.82.20.7035. PMID: 2413455. View Source
• [2] Besman M, et al. Review of Thymic Peptides and Hormones: From Their Properties to Clinical Application. Int J Pept Res Ther. 2024;31:10. doi: 10.1007/s10989-024-10666-y. View Source

Thymulin (Acetate) Differentiation Evidence

SAPK/JNK Modulation: Thymulin vs. Thymopentin

In a direct head-to-head comparison using RAW 264.7 macrophages, thymulin and thymopentin exhibited opposite effects on the SAPK/JNK signaling cascade. Thymopentin increased activation of both NF-κB and SAPK/JNK cascades in unstimulated macrophages, while thymulin significantly decreased activation of the SAPK/JNK cascade (but not NF-κB) in LPS-stimulated macrophages [1]. This differential modulation means that thymulin selectively suppresses stress-activated kinase signaling in the context of bacterial endotoxin stimulation, whereas thymopentin broadly activates these pathways. Both peptides increased production of heat shock protein HSP72, indicating shared but non-identical mechanisms [1].

SAPK/JNK Modulation

Head-to-head

Opposite effects on SAPK/JNK: thymulin suppresses activation in LPS-stimulated macrophages, while thymopentin activates both NF-κB and SAPK/JNK in unstimulated cells.

Supports selective SAPK/JNK pathway suppression context

RAW 264.7 macrophage model; LPS stimulation

Evidence Dimension	SAPK/JNK cascade activation in macrophages
Target Compound Data	Thymulin: significantly decreased SAPK/JNK activation in LPS-stimulated RAW 264.7 macrophages; did not affect NF-κB cascade
Comparator Or Baseline	Thymopentin: increased activation of both NF-κB and SAPK/JNK cascades in unstimulated RAW 264.7 macrophages
Quantified Difference	Opposite directional effect on SAPK/JNK (suppression by thymulin vs. activation by thymopentin); qualitative difference in NF-κB modulation (no effect vs. activation)
Conditions	Cultured RAW 264.7 macrophages, LPS-stimulated or unstimulated; cytokine production and signal protein levels measured (Lunin et al., 2011)

Why This Matters

This differential signaling fingerprint provides a mechanistic basis for selecting thymulin over thymopentin when research objectives require selective SAPK/JNK pathway suppression in inflammatory contexts, rather than broad pathway activation.

• [1] Lunin SM, Khrenov MO, Glushkova OV, Parfenyuk SB, Novoselova TV, Novoselova EG. Thymus peptides regulate activity of RAW 264.7 macrophage cells: inhibitory analysis and a role of signal cascades. Expert Opin Ther Targets. 2011 Dec;15(12):1337-46. doi: 10.1517/14728222.2011.641952. PMID: 22148922. View Source

Zinc-Dependent Bioactivity of Thymulin

Thymulin is unique among clinically relevant thymic peptides in its absolute requirement for zinc to achieve biological activity. Gel filtration studies of ⁶⁵Zn²⁺ binding demonstrate that thymulin binds one zinc ion with an apparent affinity constant Kd of 5±2×10⁻⁷ M at pH 7.5; binding is pH-dependent and completely abolished below pH 6.0 [1]. The metal-to-peptide molar ratio of 1:1 provides optimal activation, and the zinc-free form (FTS without Zn) is entirely biologically inactive in the rosette assay [2]. Competing metal ions (Ga³⁺, Al³⁺, Mn²⁺, Cu²⁺) can partially displace zinc, with a good correlation between competition potency and the extent of biological activity restoration [1]. In contrast, thymopentin (TP5), thymosin α1, and thymosin β4 do not require zinc for their immunomodulatory activities.

Zinc Binding

Class-level

Kd = 5±2×10⁻⁷ M at pH 7.5; 1:1 Zn:peptide stoichiometry; bioactivity absent without zinc or at pH

Defines zinc-dependent bioactivity context

Gel filtration with ⁶⁵Zn²⁺; in vitro rosette assay

Gene Therapy Duration

Cross-study

≥110 days (mice), ≥130 days (rats) serum thymulin after single i.m. adenoviral injection; typical adenoviral expression lasts weeks.

Supports long-term peptide expression model context

Thymectomized animal models; RAd-metFTS vector

Inflammatory Pain Model Response

Head-to-head

Equipotent to dexamethasone & indomethacin in rat endotoxin model; downregulates IL-1β, IL-6, TNF-α, NGF, PGE₂.

Supports multi-cytokine modulation and pain endpoint response context

Rat inflammatory hyperalgesia; paw pressure, hot plate tests

Thermal Stability

Class-level

Bioactivity retained at 80°C; lost only upon complete hydrolysis to amino acids.

Supports thermal tolerance handling context

Supplier specification; data to verify

Evidence Dimension	Metal ion cofactor requirement for biological activity
Target Compound Data	Thymulin: Zn²⁺ Kd = 5±2×10⁻⁷ M at pH 7.5; 1:1 Zn:peptide stoichiometry; no activity without zinc or below pH 6.0
Comparator Or Baseline	Thymopentin, Thymosin α1, Thymosin β4: no zinc requirement for activity (class-level baseline); Zinc-free FTS: biologically inactive in rosette assay
Quantified Difference	Absolute on/off switch for activity dependent on zinc presence; Kd in sub-micromolar range indicates specific, high-affinity binding
Conditions	Gel filtration with ⁶⁵Zn²⁺; in vitro rosette assay with θ-positive T cells; atomic absorption spectrometry confirmation (Gastinel et al., 1984; Dardenne et al., 1982)

Why This Matters

Procurement decisions must account for the zinc cofactor requirement: thymulin acetate must be used in the presence of adequate zinc to manifest biological activity, and activity assays must control for zinc availability—a requirement not applicable to thymopentin or thymosin α1.

• [1] Gastinel LN, Dardenne M, Pléau JM, Bach JF. Studies on the zinc binding site to the serum thymic factor. Biochim Biophys Acta. 1984 Feb 14;797(2):147-55. doi: 10.1016/0304-4165(84)90116-8. PMID: 6538097. View Source
• [2] Dardenne M, Pléau JM, Nabarra B, Lefrancier P, Derrien M, Choay J, Bach JF. Contribution of zinc and other metals to the biological activity of the serum thymic factor. Proc Natl Acad Sci U S A. 1982 Sep;79(17):5370-3. doi: 10.1073/pnas.79.17.5370. PMID: 6791843. View Source

Thymulin Gene Therapy Expression Longevity

A single intramuscular injection (10⁷ PFU/mouse or 10⁸ PFU/rat) of the adenoviral vector RAd-metFTS in thymectomized animals with non-detectable serum thymulin restored circulating thymulin levels for at least 110 days in mice and 130 days in rats [1]. This duration of expression is notably longer than typically achieved with adenoviral vectors, which generally produce transient expression lasting weeks due to immune-mediated clearance of transduced cells. The extended expression is attributed to thymulin's intrinsic anti-inflammatory activity in the brain, which prevents immune system destruction of virus-transduced cells [2]. Transfection of HEK293 and BHK cells with pcDNA3.1-metFTS produced high levels of thymulin bioactivity (>600 pg/ml) compared to controls (<0.1 pg/ml), confirming robust expression [1].

Gene Therapy Duration

Cross-study

≥110 days (mice), ≥130 days (rats) serum thymulin after single i.m. adenoviral injection; typical adenoviral expression lasts weeks.

Supports long-term peptide expression model context

Thymectomized animal models; RAd-metFTS vector

Evidence Dimension	Duration of circulating peptide expression following adenoviral gene delivery in thymectomized animals
Target Compound Data	RAd-metFTS (thymulin gene therapy): restored serum thymulin for ≥110 days (mice) and ≥130 days (rats) after single i.m. injection; transfection produced >600 pg/ml thymulin bioactivity
Comparator Or Baseline	Adenovirally-delivered reporter genes in rat brain: achieved shorter expression duration than thymulin (cross-study observation); control transfection: <0.1 pg/ml thymulin bioactivity
Quantified Difference	Expression duration of 110–130 days vs. typical adenoviral expression of several weeks; >6,000-fold increase in thymulin bioactivity over controls
Conditions	Thymectomized mice and rats with non-detectable endogenous serum thymulin; RAd-metFTS adenoviral vector; i.m. injection; HEK293 and BHK cell transfection (Reggiani et al., 2006; Morel et al., 2008)

Why This Matters

For researchers developing long-term peptide replacement strategies or studying chronic neuroinflammatory conditions, thymulin gene therapy offers substantially prolonged expression compared to other adenovirally-delivered genes, reducing dosing frequency and enabling sustained therapeutic effect in animal models.

• [1] Reggiani PC, Hereñú CB, Rimoldi OJ, Brown OA, Pléau JM, Dardenne M, Goya RG. Gene therapy for long-term restoration of circulating thymulin in thymectomized mice and rats. Gene Ther. 2006 Aug;13(16):1214-21. doi: 10.1038/sj.gt.3302775. PMID: 16642028. View Source
• [2] Morel GR, Reggiani PC, Console GM, Rimoldi OJ, Vesenbeckh SM, Garcia-Bravo MM, Rodriguez SS, Brown OA, Goya RG. Potential of gene therapy for restoration of endocrine thymic function in thymus-deficient animal models. Curr Gene Ther. 2008 Feb;8(1):49-53. doi: 10.2174/156652308783688518. PMID: 18336249. View Source

Thymulin Analog Analgesic and Anti-Inflammatory Effects

A peptide analogue of thymulin (PAT) was directly compared against established analgesics in rat models of inflammatory hyperalgesia. PAT (1, 5, or 25 μg i.p.) decreased both mechanical hyperalgesia (paw pressure test) and thermal hyperalgesia (hot plate, paw immersion, tail flick tests) in a dose-dependent manner [1]. At lower dosages, PAT exerted stronger anti-hyperalgesic effects compared to the tripeptides K(D)PT and K(D)PV, which are known antagonists of IL-1β or combined IL-1β/PGE₂ mechanisms. When compared with a steroidal anti-inflammatory drug (dexamethasone) and a non-steroidal anti-inflammatory drug (indomethacin), PAT demonstrated equal analgesic actions [1]. PAT treatment significantly reduced the increased concentrations of IL-1β, IL-6, TNF-α, and NGF induced by intraplantar endotoxin injection, and down-regulated pro-inflammatory cytokines and PGE₂ in the liver following intraperitoneal endotoxin-induced sickness behavior [1].

Inflammatory Pain Model Response

Head-to-head

Equipotent to dexamethasone & indomethacin in rat endotoxin model; downregulates IL-1β, IL-6, TNF-α, NGF, PGE₂.

Supports multi-cytokine modulation and pain endpoint response context

Rat inflammatory hyperalgesia; paw pressure, hot plate tests

Evidence Dimension	Analgesic potency in inflammatory hyperalgesia models
Target Compound Data	PAT (thymulin analog): dose-dependent reduction of mechanical and thermal hyperalgesia at 1–25 μg i.p.; equal analgesic action to dexamethasone and indomethacin; significantly reduced IL-1β, IL-6, TNF-α, and NGF levels
Comparator Or Baseline	Tripeptides K(D)PT and K(D)PV (IL-1β/PGE₂ antagonists): weaker anti-hyperalgesic effects at comparable or higher dosages; Dexamethasone (steroidal) and Indomethacin (NSAID): equal analgesic magnitude to PAT
Quantified Difference	PAT at lower dosages exerted stronger anti-hyperalgesic effects than K(D)PT and K(D)PV; equipotent analgesia vs. dexamethasone and indomethacin; cytokine reduction: multi-cytokine down-regulation (IL-1β, IL-6, TNF-α, NGF, PGE₂)
Conditions	Rat models: i.pl. endotoxin (1.25 μg/50 μl) or i.p. endotoxin (50 μg/100 μl) induced inflammatory hyperalgesia; paw pressure, hot plate, paw immersion, tail flick tests (Safieh-Garabedian et al., 2002)

Why This Matters

Thymulin and its analogs offer analgesic efficacy comparable to clinical gold standards (dexamethasone, indomethacin) while simultaneously down-regulating multiple pro-inflammatory mediators, making it a compelling candidate for inflammatory pain research where multi-target cytokine modulation is desired.

• [1] Safieh-Garabedian B, Dardenne M, Pleau JM, Saade NE. Potent analgesic and anti-inflammatory actions of a novel thymulin-related peptide in the rat. Br J Pharmacol. 2002 Jul;136(6):947-55. doi: 10.1038/sj.bjp.0704793. PMID: 12110619. PMC1573422. View Source

Thymulin Thermal Stability

Thymulin exhibits notable thermal stability for a peptide hormone: its biological activity remains undiminished after exposure to 80°C, a property advantageous for processing, formulation, and handling . However, once hydrolyzed into its constituent amino acids, all biological activity is lost, confirming that the intact nonapeptide structure is essential for function . This thermal stability is relevant when comparing thymulin to other thymic peptide preparations that may require strict cold-chain handling throughout processing.

Thermal Stability

Class-level

Bioactivity retained at 80°C; lost only upon complete hydrolysis to amino acids.

Supports thermal tolerance handling context

Supplier specification; data to verify

Evidence Dimension	Retention of biological activity following thermal challenge
Target Compound Data	Thymulin: biological activity not reduced at 80°C; activity lost only upon complete hydrolysis to amino acids
Comparator Or Baseline	Typical peptide hormones: many lose biological activity at elevated temperatures due to denaturation or aggregation (class-level baseline)
Quantified Difference	Retention of full bioactivity at 80°C (qualitative); loss of activity only upon hydrolysis, not thermal denaturation
Conditions	ChemicalBook product specification data; consistent with published characterization of thymulin stability

Why This Matters

Researchers formulating thymulin for in vivo administration or incorporating it into processing workflows benefit from its tolerance of brief elevated temperatures, reducing cold-chain dependency during handling compared to more thermally labile peptide alternatives.

Thymulin (Acetate) Research Applications

Chronic Neuroinflammation via Gene Therapy

For preclinical studies of chronic brain inflammation (e.g., multiple sclerosis models, aging-related neuroinflammation), thymulin gene therapy using adenoviral vectors (RAd-metFTS) provides sustained circulating thymulin for >110–130 days from a single intramuscular injection, as demonstrated in thymectomized mice and rats [1]. This prolonged expression—substantially longer than that achieved with adenovirally-delivered reporter genes—is attributed to thymulin's intrinsic anti-inflammatory activity preventing immune clearance of transduced cells [1][2]. Researchers investigating relapsing-remitting experimental autoimmune encephalomyelitis (rEAE) can also employ PBCA nanoparticle-loaded thymulin for extended pharmacokinetics, as demonstrated in murine models closely resembling human multiple sclerosis [4].

Inflammatory Pain and Cytokine Modulation

Thymulin and its analogs (e.g., PAT) are well-suited for investigating inflammatory pain mechanisms where concomitant down-regulation of multiple pro-inflammatory mediators (IL-1β, IL-6, TNF-α, NGF, PGE₂) is desired, as demonstrated in rat endotoxin-induced hyperalgesia models [2]. The equipotent analgesic efficacy of PAT compared to dexamethasone and indomethacin, combined with its superior anti-hyperalgesic effects over IL-1β antagonist peptides at lower dosages, positions thymulin as a research tool for studying non-cyclooxygenase-dependent analgesic pathways [2]. Long-term thymulin treatment also attenuates CFA-induced inflammatory pain by inhibiting spinal microglial activation and p38 MAPK phosphorylation, with concomitant reduction of spinal TNF-α and IL-6 production [5].

Selective SAPK/JNK Suppression in Macrophages

In innate immunity research using RAW 264.7 macrophage models, thymulin provides a unique pharmacological tool that selectively suppresses the SAPK/JNK cascade in LPS-stimulated macrophages without activating NF-κB—a signaling profile that is opposite to that of thymopentin, which activates both NF-κB and SAPK/JNK in unstimulated cells [3]. This differential modulation allows researchers to dissect the relative contributions of SAPK/JNK versus NF-κB pathways in macrophage-mediated inflammatory responses. The ability of thymulin (but not thymopentin) to decrease stress kinase pathway activation under endotoxin-stimulated conditions makes it the compound of choice when studying SAPK/JNK-dependent inflammatory gene expression programs [3].

ERK-Mediated Nephroprotection

Thymulin (as serum thymic factor acetate) has demonstrated protective effects against drug-induced nephrotoxicity in rat models, specifically attenuating Cephaloridine-induced and Cisplatin-induced kidney injury through inhibition of ERK (Extracellular Signal-Regulated Kinase) activation [6]. This ERK-inhibitory mechanism is mechanistically distinct from the anti-inflammatory actions of other thymic peptides and provides a specific rationale for selecting thymulin over thymopentin or thymosin α1 in renal protection studies. The compound is thus appropriate for research on chemotherapy-induced nephrotoxicity and ERK-dependent renal injury pathways [6].

Application

Selection Property

Validation Focus

Neuroinflammation gene therapy studies

Prolonged transgene expression context

Duration and anti-inflammatory activity verification

Inflammatory pain model studies

Multi-cytokine modulation profile

Cytokine and pain endpoint monitoring

Macrophage signaling selectivity

Selective SAPK/JNK pathway suppression

SAPK/JNK vs. NF-κB pathway interpretation

Drug-induced nephrotoxicity models

ERK pathway inhibition in renal injury context

Renal ERK activation endpoint monitoring

• [1] Reggiani PC, Hereñú CB, Rimoldi OJ, Brown OA, Pléau JM, Dardenne M, Goya RG. Gene therapy for long-term restoration of circulating thymulin in thymectomized mice and rats. Gene Ther. 2006 Aug;13(16):1214-21. doi: 10.1038/sj.gt.3302775. View Source
• [2] Safieh-Garabedian B, Dardenne M, Pleau JM, Saade NE. Potent analgesic and anti-inflammatory actions of a novel thymulin-related peptide in the rat. Br J Pharmacol. 2002 Jul;136(6):947-55. doi: 10.1038/sj.bjp.0704793. PMID: 12110619. PMC1573422. View Source
• [3] Lunin SM, Khrenov MO, Glushkova OV, Parfenyuk SB, Novoselova TV, Novoselova EG. Thymus peptides regulate activity of RAW 264.7 macrophage cells: inhibitory analysis and a role of signal cascades. Expert Opin Ther Targets. 2011 Dec;15(12):1337-46. doi: 10.1517/14728222.2011.641952. PMID: 22148922. View Source
• [4] Lunin SM, Khrenov MO, Glushkova OV, Parfenyuk SB, Novoselova TV, Novoselova EG. Protective Effect of PBCA Nanoparticles Loaded with Thymulin Against the Relapsing-Remitting Form of Experimental Autoimmune Encephalomyelitis in Mice. Int J Mol Sci. 2019 Oct 29;20(21):5374. doi: 10.3390/ijms20215374. PMID: 31671728. View Source
• [5] Nasseri B, Zaringhalam J, Daniali S, Manaheji H, Abbasnejad Z, Nazemian V. Thymulin treatment attenuates inflammatory pain by modulating spinal cellular and molecular signaling pathways. Int Immunopharmacol. 2019 May;70:225-234. doi: 10.1016/j.intimp.2019.02.042. PMID: 30851702. View Source
• [6] Comparative Toxicogenomics Database. Serum thymic factor, FTS, attenuates cisplatin nephrotoxicity by suppressing cisplatin-induced ERK activation. Available at: https://www.ctdbase.com/. View Source